2-(2-Methylphenyl)propan-2-ol
Cat. No. B1615896
Key on ui cas rn:
7572-79-4
M. Wt: 150.22 g/mol
InChI Key: UZRCLVBKYONQEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08569508B2
Procedure details
Under the protection by nitrogen, ortho-methylphenylethanone (134 g, 1.0 mol) is dissolved in 1000 ml of tetrahydrofuran and then cooled to −5° C., into which 2 M methylmagnesium bromide in tetrahydrofuran (550 ml) is slowly added dropwise at below 0° C. After the addition, the reactant solution is stirred at room temperature for 3 hours under the detection of TLC. When the reaction is complete, 200 ml of saturated NH4Cl solution is slowly added dropwise into the reactant solution and stirred until no bubbling from the solution. The resulted solution is then extracted by dichloromethane (500 ml×3), the extracts are combined, dried by anhydrous sodium sulfate, absorbed by activated carbon, filtered, and then the solvent is distilled out using rotary evaporator to obtain 132 g of 2-ortho-methylphenyl-2-propanol as a light yellow sticky liquid, with a yield of 88%.
Yield
88%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8](=[O:10])[CH3:9].[CH3:11][Mg]Br.[NH4+].[Cl-]>O1CCCC1>[CH3:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]([OH:10])([CH3:11])[CH3:9] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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134 g
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|
Type
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reactant
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Smiles
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CC1=C(C=CC=C1)C(C)=O
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Name
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|
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Quantity
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1000 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
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C[Mg]Br
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|
Name
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|
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Quantity
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550 mL
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|
Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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|
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Quantity
|
200 mL
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Type
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reactant
|
|
Smiles
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[NH4+].[Cl-]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reactant solution is stirred at room temperature for 3 hours under the detection of TLC
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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is slowly added dropwise at below 0° C
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ADDITION
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Type
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ADDITION
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|
Details
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After the addition
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STIRRING
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Type
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STIRRING
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|
Details
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stirred until no bubbling from the solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulted solution is then extracted by dichloromethane (500 ml×3)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried by anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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absorbed by activated carbon
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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the solvent is distilled out
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CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporator
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
|
|
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Type
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product
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|
Smiles
|
CC1=C(C=CC=C1)C(C)(C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 132 g | |
| YIELD: PERCENTYIELD | 88% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
